Cas no 1369402-07-2 (5-bromo-7-chloroisoquinoline)

• Product Name: 5-bromo-7-chloroisoquinoline
• CAS No: 1369402-07-2
• MF: C₉H₅BrClN
• MW: 242.499700307846
• MDL: MFCD26667164
• CID: 4591644
• PubChem ID: 82572129
• Update Time: 2025-05-23

5-bromo-7-chloroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-chloroisoquinoline
• Isoquinoline, 5-bromo-7-chloro-

• MDL： MFCD26667164
• Inchi： 1S/C9H5BrClN/c10-9-4-7(11)3-6-5-12-2-1-8(6)9/h1-5H
• InChI Key： AMFCDIZAAGUGCH-UHFFFAOYSA-N
• SMILES： C1C2=C(C(Br)=CC(Cl)=C2)C=CN=1

Additional information on 5-bromo-7-chloroisoquinoline

Research Brief on 5-Bromo-7-Chloroisoquinoline (CAS: 1369402-07-2): Recent Advances and Applications

5-Bromo-7-chloroisoquinoline (CAS: 1369402-07-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 5-bromo-7-chloroisoquinoline as a scaffold for the development of novel kinase inhibitors targeting cancer-related pathways. The compound's unique halogen substitution pattern (bromo and chloro groups at positions 5 and 7, respectively) was found to enhance its binding affinity to specific kinase domains, making it a promising candidate for further optimization. The study employed computational docking and molecular dynamics simulations to predict binding modes, followed by in vitro assays to validate inhibitory activity against selected kinases.

Another notable application of 5-bromo-7-chloroisoquinoline was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it served as a precursor for the synthesis of antimicrobial agents. The researchers synthesized a series of derivatives by functionalizing the isoquinoline core and evaluated their activity against drug-resistant bacterial strains. Several derivatives exhibited potent antibacterial effects, with minimal inhibitory concentrations (MICs) in the low micromolar range. These findings underscore the compound's potential in addressing the growing challenge of antimicrobial resistance.

Beyond its role in drug discovery, 5-bromo-7-chloroisoquinoline has also been investigated for its utility in chemical biology probes. A 2024 study in ACS Chemical Biology described its incorporation into fluorescent probes for imaging cellular processes. The halogen atoms in the compound facilitated selective labeling and tracking of target proteins in live cells, providing insights into dynamic biological interactions. This application highlights the compound's versatility beyond traditional therapeutic contexts.

In conclusion, 5-bromo-7-chloroisoquinoline (CAS: 1369402-07-2) continues to be a valuable tool in chemical biology and medicinal chemistry. Its unique structural features enable diverse applications, from kinase inhibitor development to antimicrobial agent design and cellular imaging. Future research may focus on further optimizing its derivatives for enhanced potency and selectivity, as well as exploring new therapeutic targets. The compound's broad utility positions it as a key player in advancing drug discovery and biological research.